4,6-Difluoroindoline hydrochloride

• IUPAC Name: 4,6-difluoro-2,3-dihydro-1H-indole;hydrochloride
• InChI: InChI=1S/C8H7F2N.ClH/c9-5-3-7(10)6-1-2-11-8(6)4-5;/h3-4,11H,1-2H2;1H
• InChI Key: NDOHUXUMZLPCPV-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C(=CC(=C2)F)F.Cl
• Molecular Formula: C8H8ClF2N
• Molecular Weight: 191.60 g/mol
• CAS No.: 1803601-85-5; 199526-98-2

Description

Chemical Structure: 4,6-Difluoroindoline hydrochloride is a halogenated indoline derivative with fluorine atoms at positions 4 and 6 of the indoline ring and a hydrochloride salt form.

• Molecular Formula: C₈H₈ClF₂N
• Molecular Weight: 191.61 g/mol
• CAS Number: 1803601-85-5
• Key Properties: Solubility: Not explicitly stated, but storage at room temperature suggests moderate stability. Applications: Primarily for research purposes (e.g., medicinal chemistry or organic synthesis) .

Comparison with Similar Compounds

Halogenated Indoline Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications
4,6-Difluoroindoline HCl	C₈H₈ClF₂N	191.61	4-F, 6-F, HCl salt	Research use; stable at RT
4-Methylindoline HCl	C₉H₁₂ClN	169.65	4-CH₃, HCl salt	Hydrophobic due to methyl group
6-Aminoindoline diHCl	C₈H₁₁Cl₂N₂	207.10	6-NH₂, 2 HCl salts	Potential for nucleophilic reactions
4,6-Dichloroindoline HCl	C₈H₇Cl₃N	222.51	4-Cl, 6-Cl, HCl salt	Higher molecular weight; increased lipophilicity
7-Fluoroindoline HCl	C₈H₈ClF₂N	191.61	7-F, HCl salt	Structural isomer; different reactivity

Key Differences :

• Halogen Type : Fluorine (electron-withdrawing) vs. chlorine (larger, more polarizable).
• Substitution Position : 4,6-difluoro vs. 7-fluoro or 4-methyl. Position affects electronic distribution and steric hindrance .
• Salt Form : Hydrochloride salts enhance solubility in polar solvents compared to free bases .

Non-Indoline Fluorinated Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Properties/Applications
4,6-Difluoroindole	C₈H₅F₂N	153.13	Indole (non-saturated)	Higher reactivity due to aromatic ring
5-Fluoro-N-(4-benzoylphenyl)-1H-indole-2-carboxamide	C₂₂H₁₆FN₂O₂	359.12	Indole with 5-F, benzoyl group	Pharmacological potential (e.g., kinase inhibition)
6-Fluoro-1,2,3,4-tetrahydroquinoline	C₉H₁₀FN	151.18	Tetrahydroquinoline	Broader ring system; varied bioactivity

Key Differences :

• Saturation : Indoline (saturated) vs. indole (aromatic). Saturation impacts conjugation and metabolic stability .
• Ring Size: Tetrahydroquinoline has a six-membered ring, altering binding interactions .

Pharmacologically Active Analogues

Compound Name	Target/Activity	Key Structural Features
NBI 27914 HCl	CRF1 receptor antagonist (Ki = 1.7 nM)	Pyrimidinediamine with cyclopropyl
Tapentadol HCl	μ-opioid receptor agonist	Benzoid structure with methyl groups

Key Differences :

• Mechanism : 4,6-Difluoroindoline HCl’s biological targets are unspecified in the evidence, while NBI 27914 and Tapentadol have well-defined roles .